Cas no 579474-18-3 ((2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester)

• Product Name: (2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester
• CAS No: 579474-18-3
• MF: C₁₂H₁₃F₃N₂O₄
• MW: 306.237833738327
• CID: 1028401
• PubChem ID: 24720925
• Update Time: 2025-06-10

(2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-nitro-4-(trifluoromethyl)phenyl)carbamate
• (2-Nitro-4-trifluoroMethyl-phenyl)-carbaMic acid tert-butyl ester
• 2-Methyl-2-propanyl [2-nitro-4-(trifluoromethyl)phenyl]carbamate
• (2-nitro-4-trifluoromethylphenyl)-acetic acid methyl ester
• 2-< 4-Trifluormethyl-2-nitro-phenyl> -essigsaeure-methylester
• AC1Q5ZU7
• ACMC-209
• Methyl (2-nitro-4-trifluoromethylphenyl)acetate
• Methyl 2-(2-nitro-4-(trifluoromethyl)phenyl)acetate
• SureCN998984
• tert-butyl 4-trifluoromethyl-2-nitrophenylcarbamate
• A1-00711
• 1-(Boc-amino)-2-nitro-4-(trifluoromethyl)benzene
• A849979
• J-500887
• (2-Nitro-4-trifluoromethylphenyl)carbamic acid tert-butyl ester
• SCHEMBL3369544
• tert-Butyl 2-nitro-4-(trifluoromethyl)-phenylcarbamate
• EN300-7404467
• 579474-18-3
• G10730
• tert-Butyl(2-nitro-4-(trifluoromethyl)phenyl)carbamate
• DB-374319
• 1,1-Dimethylethyl N-[2-nitro-4-(trifluoromethyl)phenyl]carbamate
• tert-butyl N-[2-nitro-4-(trifluoromethyl)phenyl]carbamate
• CS-0207561
• BS-29131
• AKOS014476443
• TERT-BUTYL 2-NITRO-4-(TRIFLUOROMETHYL)PHENYLCARBAMATE
• (2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester

• MDL： MFCD03844716
• Inchi： 1S/C12H13F3N2O4/c1-11(2,3)21-10(18)16-8-5-4-7(12(13,14)15)6-9(8)17(19)20/h4-6H,1-3H3,(H,16,18)
• InChI Key： PHKCNXWTVZGKLM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 306.08274139g/mol
• Monoisotopic Mass: 306.08274139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on (2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester

Recent Advances in the Study of (2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester (CAS: 579474-18-3)

The compound (2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester (CAS: 579474-18-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitro and trifluoromethyl functional groups, serves as a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

One of the most notable advancements involves the use of this compound as a precursor in the synthesis of novel kinase inhibitors. Researchers have demonstrated its efficacy in modulating specific signaling pathways implicated in cancer and inflammatory diseases. The tert-butyl ester group enhances the stability and bioavailability of the resulting inhibitors, making it a valuable building block in medicinal chemistry.

In addition to its role in kinase inhibitor development, (2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester has been investigated for its potential in prodrug design. Recent publications highlight its utility in creating masked drug forms that can be activated under specific physiological conditions, thereby improving therapeutic efficacy and reducing side effects. This approach has shown promise in the treatment of conditions requiring targeted drug release, such as solid tumors.

Another area of interest is the compound's application in proteomics research. Scientists have utilized it as a chemical probe to study protein-ligand interactions, leveraging its unique structural features to map binding sites and elucidate mechanisms of action. These studies have provided valuable insights into the molecular basis of diseases and have facilitated the identification of new drug targets.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of (2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester. Recent efforts have focused on developing more efficient catalytic methods to reduce production costs and environmental impact. Green chemistry approaches, such as solvent-free reactions and biocatalysis, are being explored to address these issues.

In conclusion, (2-Nitro-4-trifluoromethyl-phenyl)carbamic Acid tert-Butyl Ester (CAS: 579474-18-3) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery underscore its importance in the field. Ongoing studies are expected to further expand its applications and contribute to the development of innovative therapeutic strategies.